Cas no 62430-08-4 (Methyl 2-amino-3-(pyridin-3-YL)propanoate)

• Product Name: Methyl 2-amino-3-(pyridin-3-YL)propanoate
• CAS No: 62430-08-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 445067
• PubChem ID: 4712726
• Update Time: 2025-10-29

Methyl 2-amino-3-(pyridin-3-YL)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoic acid, a-amino-, methyl ester
• METHYL 2-AMINO-3-(PYRIDIN-3-YL)PROPANOATE
• H-D-3Pal-OMe . 2 HCl;(R)-2-Amino-3-pyridin-3-yl-propionic acid methyl ester . 2 HCl;C3-(3-Pyridyl)-D-alanine methyl ester . 2 HCl
• h-beta-(3-pyridyl)-d-ala-ome 2 hcl
• H-beta-(3-Pyridyl)-D-Ala-OMe . 2 HCl
• Methyl 2-amino-3-(pyridin-3-YL)propanoate

• Inchi： 1S/C9H12N2O2/c1-13-9(12)8(10)5-7-3-2-4-11-6-7/h2-4,6,8H,5,10H2,1H3
• InChI Key： JQPVBKDLAQDFFY-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=NC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(pyridin-3-YL)propanoate

Methyl 2-amino-3-(pyridin-3-YL)propanoate: An Overview of CAS No. 62430-08-4

Methyl 2-amino-3-(pyridin-3-YL)propanoate (CAS No. 62430-08-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl L-pipecolinate, is a derivative of pyridine and amino acids, making it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of Methyl 2-amino-3-(pyridin-3-YL)propanoate consists of a pyridine ring attached to an amino acid moiety, specifically a propanoate group. This unique structure confers the compound with several important properties, including high reactivity and the ability to form stable complexes with metal ions. These properties make it an attractive candidate for use in a variety of chemical reactions and biological assays.

Recent research has highlighted the potential of Methyl 2-amino-3-(pyridin-3-YL)propanoate in the development of novel therapeutic agents. Studies have shown that this compound can act as a precursor for the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 2-amino-3-(pyridin-3-YL)propanoate exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its potential therapeutic applications, Methyl 2-amino-3-(pyridin-3-YL)propanoate has been extensively studied for its role in chemical biology. Researchers have utilized this compound to investigate the mechanisms of protein-protein interactions and enzyme inhibition. A notable example is its use as a probe to study the binding affinity and selectivity of metalloenzymes, which are crucial for various biological processes such as metabolism and signal transduction.

The synthesis of Methyl 2-amino-3-(pyridin-3-YL)propanoate involves several well-established chemical reactions, including nucleophilic substitution and condensation reactions. One common synthetic route involves the reaction of pyridine with an appropriate amino acid derivative, followed by esterification to form the methyl ester. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, Methyl 2-amino-3-(pyridin-3-YL)propanoate should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is important to handle this compound with appropriate personal protective equipment (PPE) to minimize exposure risks. While it is not classified as a hazardous material, proper safety protocols should always be followed during its use in laboratory settings.

The market demand for Methyl 2-amino-3-(pyridin-3-YL)propanoate is driven by its diverse applications in pharmaceutical research and development. As new therapeutic targets are identified and validated, there is an increasing need for high-quality intermediates like this compound to support drug discovery efforts. Companies involved in drug development are actively exploring the potential of Methyl 2-amino-3-(pyridin-3-YL)propanoate in their pipelines.

In conclusion, Methyl 2-amino-3-(pyridin-3-YL)propanoate (CAS No. 62430-08-4) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile properties make it an essential intermediate for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.